Cas no 851948-53-3 (ethyl 5-2-(4-chlorophenoxy)acetamido-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

ethyl 5-2-(4-chlorophenoxy)acetamido-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate structure
851948-53-3 structure
Product Name:ethyl 5-2-(4-chlorophenoxy)acetamido-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
CAS No:851948-53-3
MF:C24H20ClN3O5S
MW:497.950703620911
CID:5853814
PubChem ID:5101988
Update Time:2023-11-21

ethyl 5-2-(4-chlorophenoxy)acetamido-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(2-(4-chlorophenoxy)acetamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
    • Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[[2-(4-chlorophenoxy)acetyl]amino]-3,4-dihydro-3-(4-methylphenyl)-4-oxo-, ethyl ester
    • ethyl 5-[2-(4-chlorophenoxy)acetamido]-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
    • AKOS024590128
    • ethyl 5-[[2-(4-chlorophenoxy)acetyl]amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
    • F0641-0215
    • 851948-53-3
    • AB00670292-01
    • ethyl 5-2-(4-chlorophenoxy)acetamido-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
    • Inchi: 1S/C24H20ClN3O5S/c1-3-32-24(31)21-18-13-34-22(26-19(29)12-33-17-10-6-15(25)7-11-17)20(18)23(30)28(27-21)16-8-4-14(2)5-9-16/h4-11,13H,3,12H2,1-2H3,(H,26,29)
    • InChI Key: DGNBVGVYIIBFIM-UHFFFAOYSA-N
    • SMILES: C1(C(OCC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C2=C(NC(COC3=CC=C(Cl)C=C3)=O)SC=C12

Computed Properties

  • Exact Mass: 497.0812196g/mol
  • Monoisotopic Mass: 497.0812196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 796
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • pka: 11.38±0.20(Predicted)

ethyl 5-2-(4-chlorophenoxy)acetamido-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>

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